Cas no 18184-69-5 (1-Bromo-3-(ethylsulfanyl)benzene)

• Product Name: 1-Bromo-3-(ethylsulfanyl)benzene
• CAS No: 18184-69-5
• MF: C₈H₉BrS
• MW: 217.126060247421
• MDL: MFCD10699173
• CID: 851317
• PubChem ID: 13082727
• Update Time: 2025-06-30

1-Bromo-3-(ethylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(ethylthio)-
• 1-Bromo-3-(ethylsulfanyl)benzene
• 1-bromo-3-ethylsulfanylbenzene
• 3-Bromo-1-ethanesulfanylbenzene
• 18184-69-5
• EN300-140796
• (3-BROMOPHENYL)(ETHYL)SULFANE
• AKOS015835433
• DYKHQTGFDPTFQD-UHFFFAOYSA-N
• SCHEMBL100217
• BS-21792
• DTXSID40517642
• DB-363417
• CS-0199341
• AT20878
• W-206297
• MFCD10699173
• Z1090207966
• 1-bromo-3-(ethylthio)benzene

• MDL： MFCD10699173
• Inchi： 1S/C8H9BrS/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• InChI Key： DYKHQTGFDPTFQD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SCC

Computed Properties

• Exact Mass: 215.96100
• Monoisotopic Mass: 215.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 254.7°C at 760 mmHg
• Flash Point: 107.8°C
• Refractive Index: 1.606
• PSA: 25.30000
• LogP: 3.56110

1-Bromo-3-(ethylsulfanyl)benzene Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-Bromo-3-(ethylsulfanyl)benzene

Introduction to 1-Bromo-3-(ethylsulfanyl)benzene (CAS No. 18184-69-5)

1-Bromo-3-(ethylsulfanyl)benzene, with the chemical formula C₈H₉BrS, is a significant compound in the field of organic synthesis and pharmaceutical research. This aromatic bromide derivative features a bromine atom and an ethylsulfanyl (sulfide) group attached to a benzene ring, making it a versatile intermediate for various chemical transformations. Its unique structural properties have garnered attention in recent years due to its potential applications in medicinal chemistry and material science.

The compound is identified by the CAS number 18184-69-5, which distinguishes it from other isomers and analogs. As an organobromine compound, 1-bromo-3-(ethylsulfanyl)benzene serves as a crucial building block in the synthesis of more complex molecules. The presence of both bromine and sulfur-containing groups allows for diverse functionalization pathways, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations.

In recent years, the demand for specialized aromatic compounds has surged due to their role in developing novel pharmaceuticals and agrochemicals. 1-Bromo-3-(ethylsulfanyl)benzene has been explored in several cutting-edge research projects aimed at creating innovative therapeutic agents. For instance, its derivatives have been investigated as potential intermediates in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

One of the most compelling aspects of 1-bromo-3-(ethylsulfanyl)benzene is its reactivity in transition-metal-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been widely adopted in drug discovery. The bromine atom facilitates palladium-catalyzed Suzuki-Miyaura couplings, while the ethylsulfanyl group can participate in Stille couplings or other sulfur-based reactions. Such versatility makes it an invaluable asset for synthetic chemists.

Recent studies have highlighted the compound's role in developing liquid crystals and organic semiconductors. The aromatic system combined with polar functional groups enhances its ability to form ordered structures, which is beneficial for applications in display technologies and electronic devices. Researchers have reported novel polymers derived from 1-bromo-3-(ethylsulfanyl)benzene that exhibit improved thermal stability and optical properties.

The pharmaceutical industry has also shown interest in 1-bromo-3-(ethylsulfanyl)benzene due to its potential as a scaffold for drug candidates. Its structure allows for modifications that can target specific biological pathways. For example, modifications at the sulfur position can influence enzyme interactions, while the bromine moiety can be used to introduce further functional groups via metal-catalyzed reactions. This adaptability has led to several patents and ongoing clinical trials exploring its derivatives.

In terms of synthesis, 1-bromo-3-(ethylsulfanyl)benzene can be prepared through various methods, including halogenation of ethylthiophenols or sulfenylation followed by bromination. Advances in green chemistry have also prompted researchers to develop more sustainable routes, such as catalytic methods that minimize waste and energy consumption. These innovations align with global efforts to make chemical synthesis more environmentally friendly.

The compound's stability under various conditions makes it suitable for long-term storage and transport, ensuring its availability for industrial applications. Additionally, its low toxicity profile compared to other halogenated aromatics has made it a preferred choice for many research laboratories. Safety protocols remain essential when handling 1-bromo-3-(ethylsulfanyl)benzene, but its overall risk profile is favorable for laboratory-scale use.

Future research directions may explore new catalytic systems that enhance the efficiency of reactions involving 1-bromo-3-(ethylsulfanyl)benzene. For instance, photoredox catalysis has shown promise in enabling novel synthetic pathways that were previously inaccessible. Such advancements could further expand its utility in pharmaceutical and materials science applications.

In conclusion, 1-bromo-3-(ethylsulfanyl)benzene (CAS No. 18184-69-5) is a multifaceted compound with significant potential across multiple industries. Its unique structural features enable diverse synthetic applications, making it indispensable for chemists working on drug discovery, material science, and advanced organic transformations. As research continues to uncover new uses for this compound, its importance is likely to grow even further.